Cas no 782460-50-8 (4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one)

• Product Name: 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one
• CAS No: 782460-50-8
• MF: C₂₃H₂₆N₂O₃
• MW: 378.464146137238
• CID: 5419205
• Update Time: 2025-06-10

4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-6,7-dimethylchromen-2-one
• 2H-1-Benzopyran-2-one, 4-[[4-(4-methoxyphenyl)-1-piperazinyl]methyl]-6,7-dimethyl-
• 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one

• Inchi： 1S/C23H26N2O3/c1-16-12-21-18(14-23(26)28-22(21)13-17(16)2)15-24-8-10-25(11-9-24)19-4-6-20(27-3)7-5-19/h4-7,12-14H,8-11,15H2,1-3H3
• InChI Key： FIYNLSFCNZNCDR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(C)C=C2C(CN2CCN(C3=CC=C(OC)C=C3)CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one

Professional Introduction to 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one (CAS No. 782460-50-8)

The compound 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one, identified by its CAS number 782460-50-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a piperazine moiety and a chromenone core suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the discovery of small molecules that can modulate biological pathways with high specificity. The 4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one structure combines elements that are known to enhance pharmacological activity. The piperazine ring is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with various enzymatic and receptor sites. Meanwhile, the chromenone core is known for its antioxidant and anti-inflammatory properties, which have been extensively studied in the context of chronic diseases.

Recent studies have highlighted the importance of molecular diversity in drug design. The CAS No. 782460-50-8 compound exemplifies this principle by integrating multiple functional groups that can be tailored for specific biological activities. For instance, the methoxy group on the phenyl ring can influence metabolic stability, while the dimethyl substitution on the chromenone ring can enhance lipophilicity. These features make it an attractive scaffold for developing drugs with improved pharmacokinetic profiles.

The chromenone scaffold has been widely investigated for its potential in treating various diseases, including cancer and neurodegenerative disorders. The 6,7-dimethyl substitution pattern enhances the solubility and bioavailability of chromenone derivatives, making them more suitable for clinical applications. Additionally, the piperazine moiety can be modified to target specific receptors or enzymes involved in disease pathways. This flexibility allows researchers to fine-tune the molecule's properties to achieve desired therapeutic effects.

In the realm of drug discovery, computational methods have played a pivotal role in identifying promising candidates. Molecular docking studies have shown that derivatives of 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one can interact with key targets such as kinases and transcription factors. These interactions are critical for modulating signaling pathways that are dysregulated in diseases like cancer and inflammation. Furthermore, virtual screening techniques have identified analogs with enhanced binding affinities and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These synthetic strategies not only facilitate laboratory-scale production but also lay the groundwork for large-scale manufacturing if further development proceeds.

Evaluation of pharmacological properties is essential before moving from preclinical to clinical stages. Preliminary in vitro studies have demonstrated that CAS No. 782460-50-8 exhibits inhibitory activity against several enzymes relevant to disease mechanisms. For example, it has shown potential as an antagonist for certain serotonin receptors, which could be beneficial in treating neurological disorders. Additionally, its antioxidant properties suggest utility in combating oxidative stress-related pathologies.

The integration of genomics and proteomics has provided new insights into drug-target interactions. By analyzing how this compound interacts with biological systems at a molecular level, researchers can identify potential side effects and optimize dosing regimens. This holistic approach ensures that therapeutic agents are not only effective but also safe for long-term use.

The future prospects of this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in drug delivery systems may further enhance its efficacy by improving bioavailability and targeting specificity. Collaborative efforts between academia and industry are crucial for translating these findings into tangible medical benefits.

In conclusion, the compound 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-6,7-dimethyl-2H-chromen-2-one (CAS No. 782460-50-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound holds great promise for addressing unmet medical needs.